Cas no 866137-95-3 (4-hydrazinyl-2-(methylsulfanyl)quinazoline)

• Product Name: 4-hydrazinyl-2-(methylsulfanyl)quinazoline
• CAS No: 866137-95-3
• MDL: MFCD04126141
• CID: 4662814
• Update Time: 2025-05-20

4-hydrazinyl-2-(methylsulfanyl)quinazoline Chemical and Physical Properties

Names and Identifiers

• 4-HYDRAZINO-2-(METHYLSULFANYL)QUINAZOLINE
• 4-hydrazinyl-2-(methylsulfanyl)quinazoline

• MDL： MFCD04126141

Additional information on 4-hydrazinyl-2-(methylsulfanyl)quinazoline

4-Hydrazinyl-2-(Methylsulfanyl)Quinazoline (CAS No 866137-95-3)

4-Hydrazinyl-2-(methylsulfanyl)quinazoline, also known by its CAS registry number CAS No 866137-95-3, is a heterocyclic organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the quinazoline family, a class of bicyclic structures that are widely studied for their potential applications in drug discovery and advanced materials.

The molecular structure of 4-hydrazinyl-2-(methylsulfanyl)quinazoline consists of a quinazoline core with substituents at positions 2 and 4. The sulfur-containing methyl group at position 2 introduces unique electronic properties, while the hydrazine group at position 4 provides functional versatility. These features make the compound a promising candidate for various chemical modifications and biological assays.

Recent studies have highlighted the potential of CAS No 866137-95-3 as a precursor for synthesizing bioactive molecules. Researchers have explored its role in the development of anti-cancer agents, where the quinazoline scaffold is known to exhibit significant cytotoxic activity against various cancer cell lines. The hydrazine moiety, in particular, has been shown to enhance the compound's ability to interact with DNA, making it a valuable tool in nucleic acid-targeting therapies.

In addition to its medicinal applications, 4-hydrazinyl-2-(methylsulfanyl)quinazoline has also been investigated for its potential in materials science. The compound's ability to form stable coordination complexes with metal ions has led to its use in the synthesis of metal-organic frameworks (MOFs). These frameworks are highly porous and have applications in gas storage, catalysis, and sensing technologies.

The synthesis of CAS No 866137-95-3 typically involves multi-step organic reactions, including condensation and substitution processes. Recent advancements in catalytic methods have enabled more efficient and scalable production of this compound, making it more accessible for large-scale research and industrial applications.

From an environmental standpoint, studies on the eco-toxicology of 4-hydrazinyl-2-(methylsulfanyl)quinazoline have revealed that it exhibits low toxicity towards non-target organisms under standard laboratory conditions. This finding is crucial for its consideration in agricultural and environmental applications.

In conclusion, CAS No 866137-95-3, or 4-hydrazinyl-2-(methylsulfanyl)quinazoline, represents a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical properties, combined with recent breakthroughs in synthesis and application development, position it as a key molecule for future innovations in medicine and materials science.